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Compound of Interest

Compound Name: Malantide

Cat. No.: B549818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Malantide is a synthetic dodecapeptide that has emerged as a valuable tool in cellular

signaling research, primarily for its role as a specific substrate for key protein kinases. This

technical guide provides an in-depth overview of the structure, properties, and applications of

Malantide, with a focus on its use in enzymatic assays and the study of signaling pathways.

Peptide Structure and Sequence
Malantide is a linear peptide composed of 14 amino acids. Its sequence and fundamental

properties are summarized below.
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Property Value Reference(s)

Amino Acid Sequence

H-Arg-Thr-Lys-Arg-Ser-Gly-

Ser-Val-Tyr-Glu-Pro-Leu-Lys-

Ile-OH

[1]

One-Letter Code RTKRSGSVYEPLKI [1]

Molecular Formula C72H124N22O21 [1]

Average Molecular Weight 1633.88 g/mol [1]

Theoretical pI 10.69 [1]

GRAVY Score -0.96 [1]

There is no evidence in the scientific literature to suggest the existence of a naturally occurring

or synthetically produced cyclic version of Malantide. All reviewed materials describe a linear

peptide structure.

3D Structure
An experimentally determined three-dimensional structure of Malantide is not currently

available in public databases such as the Protein Data Bank (PDB). However, computational

modeling can provide a predicted structure. The following diagram represents a predicted 3D

conformation of the Malantide peptide.
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Predicted 3D Structure of MalantideArg1
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PKA Activity Ratio Assay Workflow

Sample Homogenization

Prepare Basal and Total Activity Reactions

Add cAMP to 'Total' Reaction

Initiate Reaction with [γ-³²P]ATP

Incubate at 30°C

Spot onto Phosphocellulose Paper

Wash to Remove Unincorporated ATP

Quantify Radioactivity

Calculate Activity Ratio (Basal/Total)
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cAMP/PKA Signaling Pathway

Extracellular Signal GPCR G Protein Adenylyl Cyclase cAMPATP -> cAMP

ATP

Inactive PKA (R2C2) Active PKA (C subunits)
Phosphorylated MalantidePhosphorylates

Malantide (Substrate)

DAG/PKC Signaling Pathway

Extracellular Signal GPCR/RTK Phospholipase C (PLC) IP3cleaves PIP2

Diacylglycerol (DAG)cleaves PIP2
PIP2

Endoplasmic Reticulum Inactive PKCCa²⁺releases Active PKC
Phosphorylated MalantidePhosphorylates

Malantide (Substrate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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